Cas no 3623-86-7 (1H-Indole, 2-(2-methylpropyl)-)

• Product Name: 1H-Indole, 2-(2-methylpropyl)-
• CAS No: 3623-86-7
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1473280
• Update Time: 2024-08-23

1H-Indole, 2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(2-methylpropyl)-
• 2-isobutyl-1H-indole

• Inchi： 1S/C12H15N/c1-9(2)7-11-8-10-5-3-4-6-12(10)13-11/h3-6,8-9,13H,7H2,1-2H3
• InChI Key： KPJIFTXAZLGSPP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1CC(C)C

Computed Properties

• Exact Mass: 173.12055

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Melting Point: 40-41 °C
• Boiling Point: 115 °C(Press: 0.4 Torr)
• PSA: 15.79
• pka: 17.47±0.30(Predicted)